Cas no 62218-82-0 (1,4-Diazaspiro[4.5]decane-2-thione, 3,3-diphenyl-)

• Product name: 1,4-Diazaspiro[4.5]decane-2-thione, 3,3-diphenyl-
• CAS No: 62218-82-0
• MF: C₂₀H₂₂N₂S
• MW: 322.467083454132
• CID: 454048
• PubChem ID: 71388697

1,4-Diazaspiro[4.5]decane-2-thione, 3,3-diphenyl- Chemical and Physical Properties

Names and Identifiers

• 1,4-Diazaspiro[4.5]decane-2-thione, 3,3-diphenyl-
• 3,3-diphenyl-1,4-diazaspiro[4.5]decane-2-thione
• DTXSID50810752
• 62218-82-0

• Inchi： InChI=1S/C20H22N2S/c23-18-20(16-10-4-1-5-11-16,17-12-6-2-7-13-17)22-19(21-18)14-8-3-9-15-19/h1-2,4-7,10-13,22H,3,8-9,14-15H2,(H,21,23)
• InChI Key： KFOIYMIQTCZLRX-UHFFFAOYSA-N
• SMILES： C1CCC2(CC1)NC(=S)C(N2)(C3=CC=CC=C3)C4=CC=CC=C4

Computed Properties

• Exact Mass: 322.15056
• Monoisotopic Mass: 322.15036988g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 411
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 56.2Ų

Experimental Properties

• PSA: 24.06